Cas no 120067-46-1 (2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro-)

• Product Name: 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro-
• CAS No: 120067-46-1
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD20526465
• CID: 1212552
• PubChem ID: 14373291
• Update Time: 2025-06-15

2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro-
• XYZLICSXYULWBN-UHFFFAOYSA-N
• 120067-46-1
• SCHEMBL10464380
• 6-ethynyl-3,4-dihydrocarbostyril
• 6-ethynyl-3,4-dihydroquinolin-2(1H)-one
• 6-ethynyl-3,4-dihydro-1H-quinolin-2-one
• 6-ethynyl-1,2,3,4-tetrahydroquinolin-2-one
• G72371

• MDL： MFCD20526465
• Inchi： 1S/C11H9NO/c1-2-8-3-5-10-9(7-8)4-6-11(13)12-10/h1,3,5,7H,4,6H2,(H,12,13)
• InChI Key： XYZLICSXYULWBN-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C#C)C=CC=2N1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro-

Introduction to 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro (CAS No: 120067-46-1)

2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro (CAS No: 120067-46-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the quinolinone class, which is well-documented for its role in various pharmacological applications. The presence of both ethynyl and dihydro substituents in its molecular structure imparts unique chemical properties that make it a promising candidate for further investigation and development.

The chemical structure of 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro consists of a fused benzene and pyridine ring system, with the addition of an ethynyl group at the 6-position and a dihydro substitution at the 3,4 positions. This specific arrangement enhances the compound's reactivity and allows for diverse functionalization, making it a valuable scaffold for drug discovery. The ethynyl group, in particular, is known for its ability to participate in various organic reactions such as Sonogashira coupling, which opens up numerous possibilities for structural modifications.

In recent years, there has been a growing interest in quinolinone derivatives due to their demonstrated efficacy in treating a range of diseases. Studies have shown that compounds within this class exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the ethynyl and dihydro groups in 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro is expected to enhance its pharmacological profile, potentially making it more effective against resistant strains of bacteria or providing novel mechanisms of action against cancer cells.

One of the most compelling aspects of 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro is its potential application in the development of targeted therapies. The unique structural features of this compound allow it to interact with specific biological targets, such as enzymes or receptors involved in disease pathways. For instance, preliminary studies have suggested that derivatives of this compound may inhibit kinases or other enzymes overexpressed in certain types of cancer. This specificity is crucial for developing drugs that are both effective and have minimal side effects.

The synthesis of 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the quinolinone core, followed by functional group transformations to introduce the ethynyl and dihydro substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these modifications efficiently.

Recent advancements in computational chemistry have also played a significant role in the study of 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro. Molecular modeling and docking studies have been used to predict how this compound interacts with biological targets at the atomic level. These simulations not only help in understanding its mechanism of action but also guide the design of more potent derivatives. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce the reliance on empirical screening.

The pharmacokinetic properties of 2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Preliminary data suggest that this compound may exhibit favorable pharmacokinetic characteristics due to its molecular structure. However, further studies are needed to confirm these findings and optimize its delivery system for clinical applications.

In conclusion,2(1H)-Quinolinone, 6-ethynyl-3,4-dihydro (CAS No: 120067-46-1) represents a promising candidate for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutics. With ongoing research focused on synthesis optimization، computational modeling，and pharmacokinetic studies，this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.